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Compound of Interest

Compound Name: 2-Hydroxy-5-phenylpentanoic acid

CAS No.: 104216-93-5

Cat. No.: B2476130

Get Quote

Core Directive & Executive Summary
2-Hydroxy-5-phenylpentanoic acid (HPPA) is a versatile ngcontent-ng-c3932382896=""

_nghost-ng-c1874552323="" class="inline ng-star-inserted">

-hydroxy acid (AHA) synthon used primarily in the development of peptidomimetics, protease
inhibitors, and depsipeptides. Structurally, it serves as a homolog of ngcontent-ng-
c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

-hydroxy-4-phenylbutanoic acid (the hydroxy analogue of homophenylalanine), providing an
extended hydrophobic reach that is critical for probing deep hydrophobic pockets in enzymes
such as Insulin-Regulated Aminopeptidase (IRAP) and specific Metalloproteinases.

This guide addresses the critical challenge of accessing high-enantiopurity HPPA (ngcontent-

ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

ee) and incorporating it into drug scaffolds without racemization. We prioritize biocatalytic
reduction as the gold-standard synthesis route due to its scalability and stereochemical rigor
compared to traditional diazotization methods.
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Key Technical Specifications
Property Specification

IUPAC Name 2-Hydroxy-5-phenylpentanoic acid

Common Abbreviation
HPPA /

-OH-HHP (Hydroxy-homohomophenylalanine)

Molecular Formula

Molecular Weight 194.23 g/mol

Chiral Centers

C2 (Available as

or

)

Primary Application
P1/P1' Hydrophobic Anchor in Protease

Inhibitors

Strategic Synthesis Protocols
High-fidelity synthesis of chiral HPPA is best achieved through Enzymatic Kinetic Resolution or

Asymmetric Ketone Reduction.[1] While chemical diazotization of the corresponding amino acid

(L-2-amino-5-phenylpentanoic acid) is possible, it often suffers from partial racemization and

relies on expensive non-natural amino acid precursors.[1]

Protocol A: Biocatalytic Reduction of 2-Oxo-5-
phenylpentanoic Acid (Preferred)
This protocol utilizes L-Lactate Dehydrogenase (L-LDH) or D-Hydroxyisocaproate

Dehydrogenase (D-HicDH) to effect the stereoselective reduction of the ngcontent-ng-

c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

-keto acid precursor. This method is self-validating via NADH consumption monitoring.[1]

Reagents & Equipment
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Substrate: 2-Oxo-5-phenylpentanoic acid (prepared via Friedel-Crafts acylation of benzene

with glutaric anhydride followed by hydrolysis, or purchased).

Enzyme: Recombinant L-LDH (for ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

-isomer) or D-HicDH (for

-isomer).

Cofactor: NADH (reduced nicotinamide adenine dinucleotide).

Cofactor Regeneration System: Formate Dehydrogenase (FDH) + Sodium Formate.

Buffer: 100 mM Potassium Phosphate, pH 7.4.

Step-by-Step Workflow
Substrate Preparation: Dissolve 2-oxo-5-phenylpentanoic acid (10 mM final) in Potassium

Phosphate buffer. Adjust pH to 7.4 using 1M KOH. Note: The keto acid is unstable in high

alkalinity; maintain pH < 8.0.

Cofactor Mix: Add NADH (0.1 mM catalytic load) and Sodium Formate (15 mM, 1.5 eq).

Enzyme Initiation: Add FDH (5 U/mL) and the specific Dehydrogenase (L-LDH or D-HicDH,

10 U/mL).

Reaction Monitoring: Incubate at 30°C with gentle shaking. Monitor reaction progress via

HPLC (C18 column, Acetonitrile/Water + 0.1% TFA) or by tracking UV absorbance decrease

at 340 nm (NADH consumption) if not regenerating.

Workup: Upon >99% conversion (typically 12-24h), acidify to pH 2.0 with 6M HCl to quench

the enzyme and protonate the product.

Extraction: Extract 3x with Ethyl Acetate. Dry combined organics over

and concentrate in vacuo.

Recrystallization: Recrystallize from Hexane/EtOAc to remove trace protein contaminants.
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Mechanistic Insight: The use of a formate regeneration system drives the equilibrium forward

by removing the oxidized cofactor (

) and prevents product inhibition. The enzyme's stereospecificity ensures

ee without chiral chromatography.

Protocol B: Diazotization of L-2-Amino-5-
phenylpentanoic Acid (Alternative)[1]
Use this route only if the chiral amino acid precursor is already available in-house.[1]

Dissolution: Dissolve L-2-amino-5-phenylpentanoic acid (1.0 eq) in 1M

at 0°C.

Diazotization: Dropwise add

(1.5 eq) aqueous solution while maintaining temperature

°C.

Hydrolysis: Allow to warm to room temperature and stir for 12 hours. The diazonium

intermediate undergoes substitution by water with retention of configuration (via double

inversion involving the neighboring carboxylate group) or inversion depending on conditions.

Critical: In dilute acid, retention is often observed due to neighboring group participation, but

strict ee analysis is required.

Applications in Drug Development[2][3]
HPPA is a critical "spacer" molecule. In rational drug design, standard phenyl-alanine

derivatives often fail to reach deep hydrophobic pockets in metalloproteases.[1] HPPA extends

the phenyl ring by two methylene units relative to phenyllactic acid, and one unit relative to

ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

-hydroxy-homophenylalanine.

Logic of Design: The "Reach" Factor
Mandelic Acid: Too short; rigid rotation.
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Phenyllactic Acid: Standard hydrophobic fit (e.g., typical protease inhibitors).

HPPA: Extended flexible tether. Ideal for Insulin-Regulated Aminopeptidase (IRAP) inhibitors

and ACE inhibitor analogs where the S1' pocket is deep and narrow.[1]

Workflow: Incorporation into Peptidomimetics
To use HPPA as a building block, the hydroxyl group must be protected or activated carefully to

prevent O-acylation vs. coupling.

Protection: Protect the

-hydroxyl group as a TBS ether (TBSOTf, 2,6-lutidine) or Acetate (Ac2O, Pyridine)
depending on the stability required.

Activation: Convert the carboxylic acid to a Pentafluorophenyl ester (PfP-OH, DCC) or use

HATU activation for coupling to the amine of the next residue.

Deprotection: TBS is removed with TBAF; Acetate with LiOH.

Visualization of Workflows
Diagram 1: Biocatalytic Synthesis & Stereochemical
Control
This pathway illustrates the enzymatic route, highlighting the cofactor regeneration cycle that

makes the process economically viable.

2-Oxo-5-phenylpentanoic
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Caption: Stereoselective enzymatic reduction cycle coupled with cofactor regeneration for high-

yield synthesis.

Diagram 2: Pharmacophore Mapping in Protease
Inhibition
This logic tree demonstrates why a researcher would select HPPA over shorter homologs.

Target: Metalloprotease / Aminopeptidase
(Deep S1 Hydrophobic Pocket)

Mandelic Acid
(Linker: 0 CH2)

Phenyllactic Acid
(Linker: 1 CH2)

2-Hydroxy-5-phenylpentanoic Acid
(Linker: 3 CH2)

Steric Clash / Poor Reach
Low Potency

Standard Binding
Moderate Potency

Optimized Hydrophobic Contact
High Potency / Selectivity

Click to download full resolution via product page

Caption: Structural logic for selecting HPPA to probe deep hydrophobic pockets in drug targets.

Analytical Characterization Data
To ensure the integrity of the building block before use in synthesis, the following analytical

standards must be met.
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Test Method Acceptance Criteria

Purity (HPLC)
C18, 5-95% MeCN/H2O (0.1%

TFA) Area

Enantiomeric Excess
Chiral HPLC (Chiralpak AD-H

or OD-H) ee

1H NMR (DMSO-d6) 400 MHz

12.4 (s, 1H, COOH), 7.1-7.3

(m, 5H, Ar-H), 3.9 (dd, 1H,

-H), 2.5 (t, 2H,

-H), 1.6-1.8 (m, 4H,

-H).

Specific Rotation
Polarimetry (

, MeOH)

(for

-isomer) [Verify with specific

batch]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemsynthesis.com [chemsynthesis.com]

2. teachmint.storage.googleapis.com [teachmint.storage.googleapis.com]

To cite this document: BenchChem. [Technical Guide: 2-Hydroxy-5-phenylpentanoic Acid as
a Chiral Building Block[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2476130/docs#technical-guide-2-hydroxy-5-
phenylpentanoic-acid-as-a-chiral-building-block-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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